Cas no 1805445-18-4 (3-Amino-2-bromo-4-(trifluoromethoxy)benzylamine)

• Product Name: 3-Amino-2-bromo-4-(trifluoromethoxy)benzylamine
• CAS No: 1805445-18-4
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 4972494
• Update Time: 2025-10-28

3-Amino-2-bromo-4-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-4-(trifluoromethoxy)benzylamine

• Inchi： 1S/C8H8BrF3N2O/c9-6-4(3-13)1-2-5(7(6)14)15-8(10,11)12/h1-2H,3,13-14H2
• InChI Key： LBTHRPLBVDDGNG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CN)OC(F)(F)F)N

Computed Properties

• Exact Mass: 283.97721 g/mol
• Monoisotopic Mass: 283.97721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3
• Molecular Weight: 285.06

Additional information on 3-Amino-2-bromo-4-(trifluoromethoxy)benzylamine

Introduction to 3-Amino-2-bromo-4-(trifluoromethoxy)benzylamine (CAS No. 1805445-18-4)

3-Amino-2-bromo-4-(trifluoromethoxy)benzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1805445-18-4, belongs to a class of aromatic amines characterized by the presence of bromine and trifluoromethoxy substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 3-amino-2-bromo-4-(trifluoromethoxy)benzylamine consists of a benzene ring substituted with an amino group at the 3-position, a bromine atom at the 2-position, and a trifluoromethoxy group at the 4-position. This arrangement imparts distinct electronic and steric properties, which are highly relevant in drug design and development. The presence of the amino group not only facilitates further functionalization but also suggests potential roles in hydrogen bonding interactions, which are critical for molecular recognition processes in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing bromine and trifluoromethoxy groups. These substituents are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. For instance, the trifluoromethoxy group is particularly notable for its ability to increase lipophilicity and reduce metabolic degradation, while the bromo substituent can influence enzyme interactions and receptor binding.

One of the most compelling aspects of 3-amino-2-bromo-4-(trifluoromethoxy)benzylamine is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways. For example, studies have demonstrated its role in generating derivatives with potential antimicrobial and anticancer properties. The amino group provides a versatile handle for further chemical modifications, allowing chemists to explore diverse structural scaffolds.

The antimicrobial applications of derivatives derived from 3-amino-2-bromo-4-(trifluoromethoxy)benzylamine have been particularly noteworthy. Recent investigations have highlighted its incorporation into libraries of compounds designed to combat resistant bacterial strains. The combination of the bromo and trifluoromethoxy groups is believed to disrupt essential bacterial processes such as DNA replication and membrane transport, offering a promising avenue for developing new antibiotics.

Moreover, the compound has shown promise in oncology research. By serving as a precursor for more sophisticated molecules, it has contributed to the discovery of agents that modulate key signaling pathways implicated in cancer progression. The ability to fine-tune the electronic properties of these derivatives through strategic functionalization has enabled researchers to achieve high selectivity against cancer cell targets while minimizing off-target effects.

The synthetic methodologies employed in handling 3-amino-2-bromo-4-(trifluoromethoxy)benzylamine are another area of active investigation. Advances in catalytic techniques have allowed for more efficient and sustainable routes to this intermediate, reducing reliance on traditional heavy metal catalysts. Such improvements align with broader trends in green chemistry, emphasizing environmental responsibility without compromising synthetic yields or purity.

In conclusion, 3-amino-2-bromo-4-(trifluoromethoxy)benzylamine (CAS No. 1805445-18-4) represents a significant asset in modern pharmaceutical research. Its unique structural features make it an invaluable tool for constructing novel therapeutic agents with applications spanning antimicrobial and anticancer therapies. As research continues to uncover new possibilities for this compound and its derivatives, its importance in drug discovery is likely to grow even further.